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Compound of Interest

Compound Name: Butylphosphonic acid

Cat. No.: B1202109

CAS Number: 3321-64-0

This technical guide provides an in-depth overview of n-Butylphosphonic acid, a versatile
organophosphorus compound with applications ranging from materials science to drug
development. This document is intended for researchers, scientists, and professionals in drug
development, offering a comprehensive summary of its chemical properties, synthesis, spectral
data, and biological relevance.

Chemical Structure and Properties

n-Butylphosphonic acid is an organophosphorus compound characterized by a butyl group
attached to a phosphonic acid moiety.[1] Its structure is foundational to its chemical behavior
and applications.

Structure:
Caption: Chemical structure of n-Butylphosphonic acid.

A summary of key quantitative data for n-Butylphosphonic acid is presented in the table
below for easy reference and comparison.
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Property Value Reference
CAS Number 3321-64-0 [1]
Molecular Formula C4H1103P [1]
Molecular Weight 138.10 g/mol [1]

Melting Point 98-102 °C

Boiling Point (Predicted) 274.8 +23.0 °C [1]

Density (Predicted) 1.214 + 0.06 g/cm3 [1]

pKa (Predicted) 2.66 £0.10 [1]
Solubility Soluble in water and organic 0]

solvents

Synthesis of n-Butylphosphonic Acid

The synthesis of n-butylphosphonic acid can be achieved through various methods. A
common approach involves the Michaelis-Arbuzov reaction, a well-established method for
forming carbon-phosphorus bonds.[2] An alternative industrial synthesis route starts from n-
butanol and phosphorus pentoxide.

A generalized workflow for a multi-step synthesis is outlined below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-1-butylphosphonic-acid-cas-3321-64-0-comprehensive-overview-and-applications
https://www.benchchem.com/product/b1202109?utm_src=pdf-body
https://www.benchchem.com/product/b1202109?utm_src=pdf-body
https://www.researchgate.net/publication/216268689_Synthesis_of_Phosphonic_Acids_and_Their_Esters_as_Possible_Substrates_for_Reticular_Chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
(n-butanol, P205, etc.)

l

Reaction Step
(e.g., Michaelis-Arbuzov)

l

Hydrolysis

l

Purification
(Crystallization/Chromatography)

y

n-Butylphosphonic Acid

Click to download full resolution via product page

Caption: Generalized synthetic workflow for n-Butylphosphonic acid.

Experimental Protocol: Synthesis from n-Butanol and
Phosphorus Pentoxide

The following protocol is a representative example for the synthesis of n-butyl phosphate
mono- and diesters, from which the acid can be obtained.

Materials:
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e n-Butanol

e Phosphorus pentoxide

e Polyphosphoric acid

e Phosphorous acid

» Nitrogen gas

e Reactor with stirring and temperature control

Procedure:

Add n-butanol to the reactor and purge with nitrogen gas.

» With stirring, add an initial portion of phosphorous acid and continue stirring until it is
completely dissolved.

e Slowly add polyphosphoric acid in a thin stream while stirring until the mixture is uniform.
» Add phosphorus pentoxide in portions, controlling the temperature with cooling as necessary.

e Add a second portion of phosphorous acid and maintain the reaction temperature at 40-65
°C for 0.5-8.0 hours with continuous stirring.

o Heat the reaction mixture to 65-85 °C and maintain for 2.0-16.0 hours.

o Cool the mixture and filter to obtain the product. Further purification may be required to
isolate the pure n-butylphosphonic acid.

Spectral Data

The structural identification and characterization of n-Butylphosphonic acid are supported by
various spectroscopic techniques.
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Spectroscopic Data

Key Features

Reference

Signals corresponding to the

1H NMR _ [3]
butyl chain protons.
A characteristic chemical shift

3P NMR _ _ [3]
for the phosphonic acid group.
Broad O-H stretch (from P-
OH), C-H stretches, P=0

FT-IR (cm™1) [31[4]

stretch (~1200 cm™1), and P-O

stretches.

Mass Spectrometry

Molecular ion peak and
characteristic fragmentation

patterns.

[3]

Biological Activity and Applications in Drug

Development

Phosphonic acids are recognized for their ability to act as stable analogs of phosphates and as

transition state mimetics for enzymatic reactions.[5] This makes them valuable scaffolds in drug

discovery.

n-Butylphosphonic acid has been shown to be an allosteric modulator of

phosphonoacetaldehyde hydrolase. At low concentrations, it acts as an activator, while at

higher concentrations, it exhibits inhibitory properties. This dual activity highlights its potential

for nuanced enzymatic regulation.

Enzyme Activation

G—Butylphosphonic Aci(a

allosteric modulation

Enzyme Inhibition

allosteric modulation

ﬁ)hosphonoacetaldehyde
k Hydrolase
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Caption: Allosteric modulation of phosphonoacetaldehyde hydrolase by n-Butylphosphonic
acid.

The broader class of phosphonic acids has been explored for the development of inhibitors for
various enzymes, including proteases and phosphatases, indicating the potential for n-
butylphosphonic acid derivatives in therapeutic development.[5]

Applications in Materials Science

Beyond its biological activity, n-butylphosphonic acid is utilized in materials science. It can
form self-assembled monolayers (SAMs) on various metal oxide surfaces. These SAMs can be
used to modify the surface properties of materials, for instance, to improve corrosion
resistance.

This technical guide provides a foundational understanding of n-butylphosphonic acid for
researchers and professionals. The provided data and protocols are intended to facilitate
further investigation and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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